Cas no 1780071-03-5 (4-(3-methylbutyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(3-methylbutyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1780071-03-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5739055
• PubChem ID: 84113751
• Update Time: 2023-11-24

4-(3-methylbutyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1075100
• 4-(3-Methylbutyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 1780071-03-5
• 3H-Imidazo[4,5-c]pyridine, 4,5,6,7-tetrahydro-4-(3-methylbutyl)-
• 4-(3-methylbutyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C11H19N3/c1-8(2)3-4-9-11-10(5-6-12-9)13-7-14-11/h7-9,12H,3-6H2,1-2H3,(H,13,14)
• InChI Key： PNPHVFHSKOQEGI-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1CCC(C)C)N=CN2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 380.3±32.0 °C(Predicted)
• pka: 14.38±0.40(Predicted)